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Compound of Interest

Compound Name: 2-Chloro-5-iodonicotinic acid

CAS No.: 59782-86-4

Cat. No.: B1315165

Get Quote

Disclaimer: The spectroscopic data presented in this guide is predicted based on the chemical

structure of 2-Chloro-5-iodonicotinic acid and comparison with analogous compounds.

Experimental data for this specific molecule is not readily available in public databases. This

document is intended for researchers, scientists, and drug development professionals as a

theoretical guide for spectroscopic analysis.

Introduction
2-Chloro-5-iodonicotinic acid is a halogenated derivative of nicotinic acid, a member of the

pyridine carboxylic acid family. Its structural complexity, featuring chloro, iodo, and carboxylic

acid functional groups on a pyridine ring, makes it a molecule of interest in synthetic chemistry

and drug discovery. Spectroscopic analysis is crucial for the unambiguous identification and

characterization of such molecules. This guide provides a detailed overview of the predicted

spectroscopic properties of 2-Chloro-5-iodonicotinic acid, including Nuclear Magnetic

Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry

(MS). Furthermore, it outlines general experimental protocols for acquiring such data.
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The following sections summarize the predicted spectroscopic data for 2-Chloro-5-
iodonicotinic acid. These predictions are derived from established principles of spectroscopy

and data from structurally related compounds.

Predicted ¹H NMR Spectroscopic Data
The ¹H NMR spectrum of 2-Chloro-5-iodonicotinic acid is expected to show two signals in

the aromatic region, corresponding to the two protons on the pyridine ring. The acidic proton of

the carboxylic acid group is expected to appear as a broad singlet at a significantly downfield

chemical shift.[1][2]
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Predicted Chemical

Shift (δ, ppm)
Multiplicity Assignment Justification

~ 12-13 Broad Singlet -COOH

The acidic proton of a

carboxylic acid is

highly deshielded and

often exchanges with

trace amounts of

water, leading to a

broad signal.[1][2]

~ 8.5 - 8.7 Doublet (d) H-6

This proton is ortho to

the nitrogen atom and

is expected to be the

most downfield of the

aromatic protons due

to the inductive effect

of the nitrogen. It will

be split into a doublet

by the adjacent H-4.

~ 8.2 - 8.4 Doublet (d) H-4

This proton is meta to

the nitrogen and ortho

to the iodine atom. It

will be split into a

doublet by the

adjacent H-6. The

electron-withdrawing

effects of the adjacent

chloro and iodo

groups will shift it

downfield.

Predicted ¹³C NMR Spectroscopic Data
The ¹³C NMR spectrum is predicted to display six distinct signals, one for each carbon atom in

the molecule, as there are no elements of symmetry. The chemical shifts are influenced by the

electronegativity of the substituents (Cl, I, COOH, and the ring nitrogen).[3]
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Predicted Chemical Shift (δ,

ppm)
Assignment Justification

~ 165-170 -COOH

The carbonyl carbon of the

carboxylic acid is typically

found in this downfield region.

[1][2]

~ 150-155 C-2

The carbon atom attached to

the chlorine and adjacent to

the nitrogen is expected to be

significantly deshielded.

~ 145-150 C-6
The carbon atom adjacent to

the nitrogen is deshielded.

~ 140-145 C-4

The carbon atom adjacent to

the iodine is expected to be in

this region.

~ 130-135 C-3
The carbon atom bearing the

carboxylic acid group.

~ 90-95 C-5

The carbon atom attached to

the iodine is expected to be

shifted upfield due to the

heavy atom effect of iodine.

Predicted FT-IR Spectroscopic Data
The FT-IR spectrum will be characterized by the vibrational modes of its functional groups. The

most prominent features will be the broad O-H stretch of the carboxylic acid and the strong

C=O stretch.
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Predicted

Wavenumber (cm⁻¹)
Vibrational Mode Functional Group Expected Intensity

2500-3300 O-H stretch Carboxylic acid Broad, Strong[1]

1710-1760 C=O stretch Carboxylic acid Strong[1]

1550-1600 C=C and C=N stretch Aromatic ring Medium

1210-1320 C-O stretch Carboxylic acid Strong[1]

1000-1100 C-Cl stretch Chloro group Medium

500-600 C-I stretch Iodo group Medium

900-950
O-H bend (out-of-

plane)
Carboxylic acid Broad, Medium[1]

Predicted Mass Spectrometry Data
For mass spectrometry, under Electron Ionization (EI), the molecule is expected to show a

distinct molecular ion peak. The fragmentation pattern will be influenced by the presence of

chlorine and iodine, which have characteristic isotopic patterns.
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Predicted m/z Assignment Justification

283/285 [M]⁺

Molecular ion peak. The

presence of one chlorine atom

will result in an M+2 peak with

an intensity of about one-third

of the M peak.

266/268 [M-OH]⁺
Loss of a hydroxyl radical from

the carboxylic acid group.

238/240 [M-COOH]⁺
Loss of the carboxylic acid

group as a radical.

156 [M-I]⁺ Loss of an iodine atom.

128 [M-I-CO]⁺

Subsequent loss of carbon

monoxide from the [M-I]⁺

fragment.

111 [M-Cl-I]⁺ Loss of both halogen atoms.

Experimental Protocols
The following are general protocols for the spectroscopic analysis of a solid organic compound

like 2-Chloro-5-iodonicotinic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Weigh approximately 5-10 mg of the solid sample.

Dissolve the sample in a suitable deuterated solvent (e.g., 0.5-0.7 mL of DMSO-d₆ or

CDCl₃) in a clean, dry vial. The choice of solvent is critical as the acidic proton may

exchange with protic solvents.

Once fully dissolved, transfer the solution to a standard 5 mm NMR tube using a Pasteur

pipette.
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Cap the NMR tube securely.

Instrument Setup and Data Acquisition:

Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

Tune and shim the spectrometer to optimize the magnetic field homogeneity.

Acquire a ¹H NMR spectrum using a standard pulse sequence. Typical parameters include

a 30-45° pulse angle and a relaxation delay of 1-2 seconds.

For ¹³C NMR, use a proton-decoupled pulse sequence to obtain a spectrum with singlets

for each carbon. A longer acquisition time and a larger number of scans will be necessary

due to the low natural abundance of ¹³C.

Fourier-Transform Infrared (FT-IR) Spectroscopy (KBr
Pellet Method)

Sample Preparation:

Place approximately 1-2 mg of the solid sample into a clean agate mortar.

Add approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr).[4]

Gently grind the mixture with a pestle for a few minutes until a fine, homogeneous powder

is obtained.[4]

Transfer the powder to a pellet press die.

Apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent

KBr pellet.[4]

Data Acquisition:

Place the KBr pellet in the sample holder of the FT-IR spectrometer.

Acquire a background spectrum of the empty sample compartment.
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Acquire the sample spectrum over the desired range (e.g., 4000-400 cm⁻¹).

The instrument software will automatically ratio the sample spectrum to the background

spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (Electron Ionization - EI)
Sample Introduction:

For a solid sample, a direct insertion probe is typically used.

A small amount of the sample is placed in a capillary tube at the end of the probe.

Instrument Setup and Data Acquisition:

Insert the probe into the mass spectrometer's ion source.

The probe is heated to volatilize the sample into the gas phase.

In the ion source, the gaseous molecules are bombarded with a high-energy electron

beam (typically 70 eV), causing ionization and fragmentation.[5]

The resulting ions are accelerated and separated by the mass analyzer based on their

mass-to-charge ratio (m/z).

The detector records the abundance of each ion, generating the mass spectrum.

Visualizations
The following diagrams illustrate the general workflow for spectroscopic analysis and the logical

process for predicting an NMR spectrum.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Spectroscopy/Mass_Spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Spectroscopic Analysis Data Interpretation

Solid Compound
(2-Chloro-5-iodonicotinic acid)

Dissolve in
Deuterated Solvent

Grind with KBr
& Press Pellet

Place on
Direct Insertion Probe

NMR Spectrometer

FT-IR Spectrometer

Mass Spectrometer

¹H & ¹³C NMR Spectra

IR Spectrum

Mass Spectrum

Structure Elucidation

Click to download full resolution via product page

Caption: General workflow for the spectroscopic analysis of a solid organic compound.
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Molecular Structure Analysis

Prediction Steps

Predicted Spectrum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/20%3A_Carboxylic_Acids_and_Nitriles/20.08%3A_Spectroscopy_of_Carboxylic_Acids_and_Nitriles
https://ncstate.pressbooks.pub/organicchem/chapter/uses-of-13c-nmr-spectroscopy/
https://ncstate.pressbooks.pub/organicchem/chapter/uses-of-13c-nmr-spectroscopy/
https://www.drawellanalytical.com/sample-preparation-for-ftir-analysis-sample-types-and-prepare-methods/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Spectroscopy/Mass_Spectrometry
https://www.benchchem.com/product/b1315165/docs#spectroscopic-profile-of-2-chloro-5-iodonicotinic-acid-a-technical-guide
https://www.benchchem.com/product/b1315165/docs#spectroscopic-profile-of-2-chloro-5-iodonicotinic-acid-a-technical-guide
https://www.benchchem.com/product/b1315165/docs#spectroscopic-profile-of-2-chloro-5-iodonicotinic-acid-a-technical-guide
https://www.benchchem.com/product/b1315165/docs#spectroscopic-profile-of-2-chloro-5-iodonicotinic-acid-a-technical-guide
https://www.benchchem.com/product/b1315165?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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